Cas no 2229686-11-5 (methyl 5-(3-hydroxyprop-1-en-1-yl)thiophene-2-carboxylate)

• Product Name: methyl 5-(3-hydroxyprop-1-en-1-yl)thiophene-2-carboxylate
• CAS No: 2229686-11-5
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 6259591
• PubChem ID: 90424419
• Update Time: 2025-07-19

methyl 5-(3-hydroxyprop-1-en-1-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-hydroxyprop-1-en-1-yl)thiophene-2-carboxylate
• EN300-1786838
• 2229686-11-5
• SCHEMBL16057069

• Inchi： 1S/C9H10O3S/c1-12-9(11)8-5-4-7(13-8)3-2-6-10/h2-5,10H,6H2,1H3/b3-2+
• InChI Key： DEOQEDOOGBWQOS-NSCUHMNNSA-N
• SMILES： S1C(C(=O)OC)=CC=C1/C=C/CO

Computed Properties

• Exact Mass: 198.03506535g/mol
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 5-(3-hydroxyprop-1-en-1-yl)thiophene-2-carboxylate

Methyl 5-(3-hydroxyprop-1-en-1-yl)thiophene-2-carboxylate (CAS No. 2229686-11-5): A Comprehensive Overview

Methyl 5-(3-hydroxyprop-1-en-1-yl)thiophene-2-carboxylate, identified by its CAS number 2229686-11-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural uniqueness of this molecule, characterized by the presence of a hydroxypropenyl side chain and a carboxylate ester group, positions it as a valuable intermediate in the synthesis of more complex pharmacophores.

The< strong>5-(3-hydroxyprop-1-en-1-yl)thiophene-2-carboxylate moiety exhibits a conjugated system that is highly relevant for its interaction with biological targets. The hydroxyl group in the side chain introduces a polar characteristic, enhancing solubility in polar solvents and facilitating interactions with polar biological molecules. This feature is particularly advantageous in medicinal chemistry, where the optimization of solubility and bioavailability is crucial for the development of effective therapeutic agents.

In recent years, there has been a growing interest in thiophene derivatives due to their demonstrated efficacy in various therapeutic areas. Research has highlighted the potential of these compounds as anti-inflammatory, antimicrobial, and anticancer agents. The< strong>thiophene core is known for its ability to modulate enzyme activity and interfere with metabolic pathways, making it a versatile scaffold for drug design. Specifically, the< strong>2-carboxylate ester group in methyl 5-(3-hydroxyprop-1-en-1-yl)thiophene-2-carboxylate can be further functionalized to introduce additional pharmacological properties.

The synthesis of< strong>methyl 5-(3-hydroxyprop-1-en-1-yl)thiophene-2-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the thiophene ring, followed by functional group interconversions to introduce the hydroxypропенyl side chain and the carboxylate ester. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and yield in these processes.

The< strong>CAS number 2229686-11-5 provides a unique identifier for this compound, ensuring accurate documentation and retrieval of scientific data. This standardized nomenclature is essential for researchers collaborating across institutions and disciplines, facilitating the sharing of experimental results and synthetic strategies. The compound’s registry in chemical databases enhances its accessibility for academic and industrial research purposes.

Recent studies have explored the pharmacological profile of< strong>methyl 5-(3-hydroxyprop-1-en-1-yl)thiophene-2-carboxylate by evaluating its interactions with various biological targets. Preliminary findings suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory responses. The hydroxypропенyl side chain appears to play a critical role in modulating these interactions, potentially offering insights into novel therapeutic strategies for inflammatory diseases.

The< strong>hydroxypropenyl group not only contributes to the compound’s solubility but also influences its reactivity in biological systems. This dual functionality makes it an attractive scaffold for medicinal chemists seeking to design molecules with tailored properties. Further investigation into the structure-activity relationships (SAR) of this class of compounds could lead to the discovery of new lead compounds with enhanced pharmacological efficacy.

In conclusion, methyl 5-(3-hydroxyprop-1-en-1-yl)thiophene-2-carboxylate (CAS No. 2229686-11-5) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities. The combination of a thiophene core with functional groups such as hydroxypропенyl and carboxylate ester provides a rich platform for synthetic exploration and drug development. As research continues to uncover new applications for thiophene derivatives, compounds like methyl 5-(3-hydroxypropenyl)thiophene carboxylic acid methyl ester are likely to play an increasingly important role in addressing unmet medical needs.